Cas no 687973-24-6 (3,3,3',3'-Tetramethyl-meso-cystine)

• Product Name: 3,3,3',3'-Tetramethyl-meso-cystine
• CAS No: 687973-24-6
• MF: C₁₀H₂₀N₂O₄S₂
• MW: 296.406800270081
• CID: 5042037
• Update Time: 2025-05-24

3,3,3',3'-Tetramethyl-meso-cystine Chemical and Physical Properties

Names and Identifiers

• 3,?3,?3',?3'-?Tetramethyl-meso-?cystine
• 3,3,3',3'-Tetramethyl-meso-cystine

• Inchi： 1S/C10H20N2O4S2/c1-9(2,5(11)7(13)14)17-18-10(3,4)6(12)8(15)16/h5-6H,11-12H2,1-4H3,(H,13,14)(H,15,16)/t5-,6+
• InChI Key： POYPKGFSZHXASD-OLQVQODUSA-N
• SMILES： C(O)(=O)[C@H](C(C)(C)SSC(C)(C)[C@H](C(O)=O)N)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,3,3',3'-Tetramethyl-meso-cystine

3,3,3',3'-Tetramethyl-meso-cystine (CAS No. 687973-24-6): A Comprehensive Overview

3,3,3',3'-Tetramethyl-meso-cystine (CAS No. 687973-24-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is a derivative of cystine, a disulfide-bonded dimer of the amino acid cysteine. The addition of four methyl groups to the cystine structure imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The chemical structure of 3,3,3',3'-Tetramethyl-meso-cystine is characterized by its symmetrical arrangement of methyl groups on the cysteine residues. This structural modification not only enhances the stability of the molecule but also influences its reactivity and solubility properties. The disulfide bond in the molecule plays a crucial role in its biological activity, as it can be reduced to form two cysteine residues under certain conditions.

In recent years, significant research has been conducted to explore the potential applications of 3,3,3',3'-Tetramethyl-meso-cystine. One of the key areas of interest is its role in antioxidant and anti-inflammatory processes. Studies have shown that this compound can effectively scavenge free radicals and reduce oxidative stress, which are critical factors in various diseases such as neurodegenerative disorders and cardiovascular diseases.

Another important application of 3,3,3',3'-Tetramethyl-meso-cystine is in the field of drug delivery systems. Due to its enhanced stability and solubility properties, it can be used as a carrier molecule for targeted drug delivery. This makes it particularly useful in developing formulations for poorly soluble drugs, improving their bioavailability and therapeutic efficacy.

The synthesis of 3,3,3',3'-Tetramethyl-meso-cystine involves several steps that require precise control over reaction conditions. Typically, the process begins with the protection of the amino groups in cystine using suitable protecting groups. The methyl groups are then introduced through alkylation reactions, followed by deprotection to yield the final product. The purity and quality of the synthesized compound are crucial for its use in research and pharmaceutical applications.

In addition to its chemical synthesis, 3,3,3',3'-Tetramethyl-meso-cystine has been studied for its potential as a biomarker in various diseases. Research has shown that alterations in the levels of this compound can be indicative of certain pathological conditions. For instance, changes in its concentration have been observed in patients with metabolic disorders and certain types of cancer.

The biological activity of 3,3,3',3'-Tetramethyl-meso-cystine is also influenced by its interaction with other biomolecules. Studies have demonstrated that it can modulate the activity of enzymes involved in redox reactions and signal transduction pathways. This makes it a promising candidate for developing therapeutic agents that target specific cellular processes.

In conclusion, 3,3,3',3'-Tetramethyl-meso-cystine (CAS No. 687973-24-6) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique structural features and biological activities make it an important molecule for ongoing research in areas such as antioxidant therapy, drug delivery systems, and biomarker development. As more studies continue to uncover its potential benefits and mechanisms of action, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.